Cas no 2229101-08-8 (3,3-difluoro-2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-amine)

• Product Name: 3,3-difluoro-2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-amine
• CAS No: 2229101-08-8
• MF: C₉H₁₅F₂N₃
• MW: 203.232308626175
• CID: 6499646
• PubChem ID: 165743146
• Update Time: 2025-07-16

3,3-difluoro-2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-amine
• 3,3-difluoro-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-1-amine
• 2229101-08-8
• EN300-1958370

• Inchi： 1S/C9H15F2N3/c1-6(2)14-5-7(4-13-14)8(3-12)9(10)11/h4-6,8-9H,3,12H2,1-2H3
• InChI Key： RVXFCVFJSVKSRB-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=NN(C=1)C(C)C)F

Computed Properties

• Exact Mass: 203.12340382g/mol
• Monoisotopic Mass: 203.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 3,3-difluoro-2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-amine

Introduction to 3,3-difluoro-2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-amine (CAS No. 2229101-08-8)

3,3-difluoro-2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2229101-08-8, represents a novel structural motif with potential applications in drug discovery and development. The presence of fluorine atoms and a pyrazole core in its molecular structure imparts unique physicochemical properties, making it a subject of interest for synthetic chemists and biologists exploring innovative therapeutic agents.

The molecular framework of 3,3-difluoro-2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-amine incorporates several key functional groups that contribute to its reactivity and biological activity. The difluoro substitution on the pyrazole ring enhances electron-withdrawing effects, which can modulate the compound's interaction with biological targets. Additionally, the propan-2-yl side chain provides a flexible alkyl group that may influence binding affinity and metabolic stability. These structural features make the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in fluorinated heterocycles due to their ability to improve pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. The pyrazole scaffold is particularly well-studied for its role in various bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The introduction of fluorine atoms into this scaffold has been shown to enhance the potency and selectivity of these compounds. For instance, studies have demonstrated that fluorinated pyrazoles exhibit improved resistance to enzymatic degradation and enhanced cell membrane permeability.

Current research in the field of 3,3-difluoro-2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-amine is focused on its potential as a lead compound for the development of novel therapeutic agents. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in pathological processes. The difluoro substituents are believed to play a crucial role in stabilizing the transition state during enzyme-substrate interactions, thereby enhancing inhibitory potency. Furthermore, the propan-2-yl group may facilitate optimal positioning within the active site of target proteins.

The synthesis of 3,3-difluoro-2-1-(propan-2-y l)-1H-pyrazol -4 - ylpropan - 1 - amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired molecular framework efficiently. The use of computational tools for molecular modeling has also been instrumental in predicting the structural features and biological activity of this compound before experimental validation.

One of the most compelling aspects of 3,3-difluoro - 2 - 1 - ( propan - 2 - yl ) - 1 H - pyrazol - 4 - ylpropan - 1 - amine is its potential for further derivatization to generate libraries of analogs with tailored biological properties. By modifying substituents on the pyrazole ring or introducing additional functional groups, researchers can explore a wide range of biological activities. This flexibility makes it an attractive scaffold for structure-based drug design approaches.

The pharmacological evaluation of 3,3-difluoro - 2 - 1 - ( propan - 2 - yl ) - 1 H - pyrazol - 4 - ylpropan - 1 - amine has begun in several preclinical models to assess its safety and efficacy. Initial findings indicate that the compound exhibits promising pharmacokinetic profiles and minimal toxicity at therapeutic doses. These results are encouraging for further development into clinical trials where it could potentially address unmet medical needs in various therapeutic areas.

The role of computational chemistry in understanding the behavior of 3,3-difluoro - 2 - 1 - ( propan - 2 - yl ) - 1 H-pyrazol -4-y lpropan-lamine cannot be overstated. High-throughput virtual screening methods have been used to identify potential binding interactions with target proteins based on its structural features. These computational predictions have guided experimental efforts by highlighting key regions for optimization and modification.

In conclusion,3 ,3-difluoro--21(propan--2--yl)--lH-pyrazol--4--y lpropa n-lamine (CAS No .222910108--8) represents an exciting advancement in pharmaceutical chemistry with significant potential for therapeutic applications . Its unique structural features , coupled with preliminary evidence of biological activity , make it a valuable compound for further research . As our understanding of fluorinated heterocycles continues to grow , so too will the opportunities for developing novel drugs based on this promising scaffold .